1. Home
  2. Product
  3. 5-[(4-Chlorophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
5-[(4-Chlorophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione 5-[(4-Chlorophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
Brand Name: Vulcanchem
CAS No.: 15851-87-3
VCID: VC21023773
InChI: InChI=1S/C13H11ClO4/c1-13(2)17-11(15)10(12(16)18-13)7-8-3-5-9(14)6-4-8/h3-7H,1-2H3
SMILES: CC1(OC(=O)C(=CC2=CC=C(C=C2)Cl)C(=O)O1)C
Molecular Formula: C13H11ClO4
Molecular Weight: 266.67 g/mol

5-[(4-Chlorophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione

CAS No.: 15851-87-3

Cat. No.: VC21023773

Molecular Formula: C13H11ClO4

Molecular Weight: 266.67 g/mol

* For research use only. Not for human or veterinary use.

5-[(4-Chlorophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione - 15851-87-3

Specification

CAS No. 15851-87-3
Molecular Formula C13H11ClO4
Molecular Weight 266.67 g/mol
IUPAC Name 5-[(4-chlorophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
Standard InChI InChI=1S/C13H11ClO4/c1-13(2)17-11(15)10(12(16)18-13)7-8-3-5-9(14)6-4-8/h3-7H,1-2H3
Standard InChI Key DUJDRVWHPONYCK-UHFFFAOYSA-N
SMILES CC1(OC(=O)C(=CC2=CC=C(C=C2)Cl)C(=O)O1)C
Canonical SMILES CC1(OC(=O)C(=CC2=CC=C(C=C2)Cl)C(=O)O1)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19